Cas no 2384439-76-1 (tert-butyl N-[1-(4-hydroxyoxolan-3-yl)piperidin-4-yl]carbamate)

• Product Name: tert-butyl N-[1-(4-hydroxyoxolan-3-yl)piperidin-4-yl]carbamate
• CAS No: 2384439-76-1
• MF: C₁₄H₂₆N₂O₄
• MW: 286.367244243622
• CID: 5859851
• PubChem ID: 165700249
• Update Time: 2025-10-30

tert-butyl N-[1-(4-hydroxyoxolan-3-yl)piperidin-4-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• 2384439-76-1
• EN300-7548408
• tert-butyl N-[1-(4-hydroxyoxolan-3-yl)piperidin-4-yl]carbamate

• Inchi： 1S/C14H26N2O4/c1-14(2,3)20-13(18)15-10-4-6-16(7-5-10)11-8-19-9-12(11)17/h10-12,17H,4-9H2,1-3H3,(H,15,18)
• InChI Key： QBODEJQUYXXIRR-UHFFFAOYSA-N
• SMILES： O1CC(C(C1)N1CCC(CC1)NC(=O)OC(C)(C)C)O

Computed Properties

• Exact Mass: 286.18925731g/mol
• Monoisotopic Mass: 286.18925731g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 71Ų

Additional information on tert-butyl N-[1-(4-hydroxyoxolan-3-yl)piperidin-4-yl]carbamate

Research Brief on tert-butyl N-[1-(4-hydroxyoxolan-3-yl)piperidin-4-yl]carbamate (CAS: 2384439-76-1)

In recent years, the compound tert-butyl N-[1-(4-hydroxyoxolan-3-yl)piperidin-4-yl]carbamate (CAS: 2384439-76-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique piperidine and oxolane structural motifs, has shown promising potential in various therapeutic applications, particularly in the development of novel drug candidates. The compound's structural complexity and functional groups make it a valuable scaffold for medicinal chemistry, enabling researchers to explore its interactions with biological targets.

The primary objective of recent studies involving tert-butyl N-[1-(4-hydroxyoxolan-3-yl)piperidin-4-yl]carbamate has been to elucidate its pharmacological properties and optimize its synthetic pathways. Researchers have employed advanced techniques such as high-throughput screening, molecular docking, and in vitro assays to evaluate its efficacy and selectivity. Preliminary results indicate that this compound exhibits moderate to high binding affinity for specific protein targets, suggesting its potential as a lead compound for further development.

One of the key findings from recent research is the compound's role in modulating enzymatic activity. Studies have demonstrated that tert-butyl N-[1-(4-hydroxyoxolan-3-yl)piperidin-4-yl]carbamate can act as an inhibitor or activator for certain enzymes, depending on the biological context. This dual functionality opens up new avenues for its application in treating diseases where enzyme dysregulation is a critical factor, such as cancer, neurodegenerative disorders, and metabolic syndromes.

In terms of synthetic chemistry, significant progress has been made in optimizing the production of tert-butyl N-[1-(4-hydroxyoxolan-3-yl)piperidin-4-yl]carbamate. Recent publications highlight improved yields and purity through the use of novel catalysts and reaction conditions. These advancements not only enhance the scalability of the compound but also reduce production costs, making it more accessible for large-scale pharmaceutical applications.

Looking ahead, the future research directions for tert-butyl N-[1-(4-hydroxyoxolan-3-yl)piperidin-4-yl]carbamate include further mechanistic studies to understand its mode of action at the molecular level, as well as preclinical trials to assess its safety and efficacy in vivo. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications, potentially leading to the development of new therapeutics.